![molecular formula C17H16N4OS B5326353 N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide](/img/structure/B5326353.png)
N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods.
Scientific Research Applications
N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential pharmacological properties. It has been reported to exhibit antifungal, antibacterial, and anticancer activities. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been reported to act by inhibiting the activity of specific enzymes involved in the synthesis of important biomolecules in microorganisms and cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent antifungal, antibacterial, and anticancer activities. This compound has also been reported to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide. One direction is to investigate its potential as a therapeutic agent for the treatment of fungal and bacterial infections. Another direction is to explore its potential as an anticancer agent and its use in combination therapy with other drugs. Additionally, further research is needed to understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of N-[2-(phenylthio)ethyl]-4-(4H-1,2,4-triazol-4-yl)benzamide has been reported in the literature using different methods. One such method involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoic acid with thionyl chloride to form the acid chloride, which is then reacted with 2-mercaptoethylamine to give the desired product. Another method involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoyl chloride with 2-phenylthioethanol in the presence of a base to give the target compound.
properties
IUPAC Name |
N-(2-phenylsulfanylethyl)-4-(1,2,4-triazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4OS/c22-17(18-10-11-23-16-4-2-1-3-5-16)14-6-8-15(9-7-14)21-12-19-20-13-21/h1-9,12-13H,10-11H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COUKMXSECMZNFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCNC(=O)C2=CC=C(C=C2)N3C=NN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.